3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H13ClN2O6S
• Molecular Weight: 420.8 g/mol
• IUPAC Name: (5Z)-3-[(4-chlorophenyl)methyl]-5-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H13ClN2O6S/c1-27-14-7-11(6-13(16(14)22)21(25)26)8-15-17(23)20(18(24)28-15)9-10-2-4-12(19)5-3-10/h2-8,22H,9H2,1H3/b15-8-
• InChI Key: UPVSSGFVFPRGOP-NVNXTCNLSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)Cl
• SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)Cl

Description

3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of enzymes involved in cancer cell growth and proliferation. It may also act by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects
Studies have shown that 3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione has biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione in laboratory experiments is its potential as a drug delivery system. This compound has been shown to have good biocompatibility and may be used to deliver drugs to cancer cells. However, a limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione. One direction is the development of new synthesis methods that may improve the yield and purity of the product. Another direction is the study of the compound's potential as a fluorescent probe for the detection of metal ions. Additionally, further studies may be conducted to better understand the mechanism of action of this compound and its potential applications in drug delivery and cancer therapy.
Conclusion
In conclusion, 3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. Further studies may be conducted to better understand the properties and potential applications of this compound.

Synthesis Methods

The synthesis of 3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione has been reported in several studies. One method involves the reaction of 4-chlorobenzylamine with 4-hydroxy-3-nitro-5-methoxybenzaldehyde in the presence of thiazolidine-2,4-dione and a catalytic amount of p-toluenesulfonic acid. The reaction is carried out in ethanol under reflux conditions, and the product is obtained in good yield after purification.

Scientific Research Applications

3-(4-Chlorobenzyl)-5-{4-hydroxy-3-nitro-5-methoxybenzylidene}-1,3-thiazolidine-2,4-dione has potential applications in scientific research. This compound has been studied for its anticancer activity, antioxidant activity, and anti-inflammatory activity. It has also been studied for its potential as a drug delivery system and as a fluorescent probe for the detection of metal ions.